Cas no 21563-73-5 (benzoyl chloride, 2-amino- (9ci))

benzoyl chloride, 2-amino- (9ci) Properties

Names and Identifiers

• benzoyl chloride, 2-amino- (9ci)
• 2-aminobenzoyl chloride
• DTXSID10550147
• 21563-73-5
• anthraniloyl chloride
• SCHEMBL3939921
• Benzoyl chloride, 2-amino-
• DB-274947
• +Expand

• InChIKey： RLCMQWBYWOIEGD-UHFFFAOYSA-N
• Inchi： InChI=1S/C7H6ClNO/c8-7(10)5-3-1-2-4-6(5)9/h1-4H,9H2
• SMILES： C1=CC=C(C(=C1)C(=O)Cl)N

Computed Properties

• Exact Mass: 155.01388
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 1
• Monoisotopic Mass: 155.0137915g/mol
• Heavy Atom Count: 10
• Complexity: 138
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.2
• Topological Polar Surface Area: 43.1Ų

Experimental Properties

• PSA: 43.09